N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H19NO/c1-9-6-7-11(8-10(9)2)14-12(15)13(3,4)5/h6-8H,1-5H3,(H,14,15)
• InChI Key: JGIPPLZKJLOOEL-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)(C)C)C
• Pictograms: Corrosive; Irritant

Description

N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide, also known as DPA, is a synthetic compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. DPA is a member of the amide family of compounds and is also known as a chiral auxiliary.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide is not well understood, but it is believed to act as a chiral auxiliary by coordinating with the reacting species and influencing the stereochemistry of the reaction. N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide can also act as a ligand for metal catalysts, which can further enhance its catalytic activity.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide, as it is primarily used in laboratory experiments. However, studies have shown that it is relatively non-toxic and does not have any significant adverse effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide in laboratory experiments is its high selectivity and yield in asymmetric reactions. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide is that it is not suitable for all types of reactions and may not be effective in certain conditions.

Future Directions

There are several potential future directions for research involving N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide. One area of interest is the development of new synthetic methods using N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide as a chiral auxiliary. Another area of focus is the use of N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide in the development of new catalysts for organic reactions. Additionally, there is potential for N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide to be used in the pharmaceutical industry as a chiral auxiliary for the synthesis of new drugs.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide involves the reaction of 3,4-dimethylaniline with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and results in the formation of N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide as a white solid. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2,2-dimethylpropanamide has been used in a variety of scientific research applications, including organic synthesis, asymmetric catalysis, and chiral chromatography. It is a versatile compound that can be used as a chiral auxiliary in a range of reactions to improve the selectivity and yield of the desired product.